Cas no 2228418-27-5 (methyl 5-(3-amino-2-hydroxypropyl)-1-methyl-1H-pyrazole-4-carboxylate)

• Product Name: methyl 5-(3-amino-2-hydroxypropyl)-1-methyl-1H-pyrazole-4-carboxylate
• CAS No: 2228418-27-5
• MF: C₉H₁₅N₃O₃
• MW: 213.233701944351
• CID: 6511381
• PubChem ID: 165611329
• Update Time: 2025-07-23

methyl 5-(3-amino-2-hydroxypropyl)-1-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(3-amino-2-hydroxypropyl)-1-methyl-1H-pyrazole-4-carboxylate
• 2228418-27-5
• EN300-1739591

• Inchi： 1S/C9H15N3O3/c1-12-8(3-6(13)4-10)7(5-11-12)9(14)15-2/h5-6,13H,3-4,10H2,1-2H3
• InChI Key： TXNGXELHVPWGNK-UHFFFAOYSA-N
• SMILES： OC(CN)CC1=C(C(=O)OC)C=NN1C

Computed Properties

• Exact Mass: 213.11134135g/mol
• Monoisotopic Mass: 213.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 90.4Ų

Additional information on methyl 5-(3-amino-2-hydroxypropyl)-1-methyl-1H-pyrazole-4-carboxylate

Introduction to Methyl 5-(3-amino-2-hydroxypropyl)-1-methyl-1H-pyrazole-4-carboxylate (CAS No. 2228418-27-5)

Methyl 5-(3-amino-2-hydroxypropyl)-1-methyl-1H-pyrazole-4-carboxylate, with the CAS number 2228418-27-5, is a compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the pyrazole class, which is well-known for its diverse biological activities and applications in drug development. The structural features of this molecule, particularly its 3-amino-2-hydroxypropyl side chain and the presence of a carboxylate group, make it a promising candidate for further investigation in various therapeutic areas.

The pyrazole core of Methyl 5-(3-amino-2-hydroxypropyl)-1-methyl-1H-pyrazole-4-carboxylate is a heterocyclic aromatic ring system that has been extensively studied for its pharmacological properties. Pyrazoles exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The unique substitution pattern of this compound, with the 3-amino-2-hydroxypropyl group attached to the pyrazole ring, contributes to its distinct chemical and biological properties.

In recent years, there has been a growing interest in the development of novel therapeutic agents derived from pyrazole derivatives. The presence of both amino and hydroxyl functional groups in Methyl 5-(3-amino-2-hydroxypropyl)-1-methyl-1H-pyrazole-4-carboxylate suggests potential interactions with biological targets, making it an attractive scaffold for drug design. This compound has been explored in various preclinical studies for its potential applications in treating inflammatory diseases and cancer.

One of the most compelling aspects of Methyl 5-(3-amino-2-hydroxypropyl)-1-methyl-1H-pyrazole-4-carboxylate is its ability to modulate multiple signaling pathways involved in disease progression. For instance, studies have shown that pyrazole derivatives can inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response. Additionally, the 3-amino-2-hydroxypropyl group may facilitate interactions with other biological targets, such as kinases and transcription factors, further enhancing its therapeutic potential.

The carboxylate group in Methyl 5-(3-amino-2-hydroxypropyl)-1-methyl-1H-pyrazole-4-carboxylate also contributes to its versatility as a pharmacological agent. Carboxylate groups are known to enhance the solubility and bioavailability of compounds, making them more effective in vivo. This feature is particularly important for drug development, as poor solubility can significantly limit the therapeutic efficacy of a compound.

Recent research has highlighted the potential of Methyl 5-(3-amino-2-hydroxypropyl)-1-methyl-1H-pyrazole-4-carboxylate as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can suppress the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). These findings suggest that Methyl 5-(3-amino-2-hydroxypropyl)-1-methyl-1H-pyrazole-4-carboxylate may be effective in treating conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, the compound has shown promise in anticancer research. Preclinical studies have indicated that Methyl 5-(3-amino-2-hydroxypropyl)-1-methyl-1H-pyrazole-4-carboxylate can induce apoptosis in cancer cells by inhibiting key signaling pathways involved in cell survival and proliferation. Specifically, it has been found to block the activity of signaling molecules such as Akt and ERK, which are often overactive in cancer cells. These findings suggest that this compound could be developed into a novel chemotherapeutic agent for treating various types of cancer.

The synthesis of Methyl 5-(3-amino-2-hydroxypropyl)-1-methyl-1H-pyrazole-4-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of appropriately substituted pyrazole derivatives with amino alcohols under controlled conditions. Subsequent functional group transformations, such as esterification and protection-deprotection strategies, are employed to introduce the desired structural features.

The synthetic route also necessitates rigorous purification techniques to isolate Methyl 5-(3-amino-2-hydroxypropyl)-1-methyl-1H-pyrazole-4-carboxylate from impurities. Techniques such as column chromatography and recrystallization are commonly used to achieve the necessary purity levels for further biological testing. The synthesis process must be meticulously documented to ensure reproducibility and compliance with regulatory standards.

In conclusion, Methyl 5-(3-amino-2-hydroxypropyl)-1-methyl-1H-pyrazole-4-carboxylate (CAS No. 2228418-27-5) is a structurally complex and biologically active compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it a versatile scaffold for drug development, particularly in the areas of anti-inflammation and oncology. Ongoing research continues to explore its full therapeutic potential, paving the way for novel treatments for various diseases.